3-(Dodecylsulfanyl)butanal

• CAS No.: 38160-57-5
• Molecular Formula: C16H32OS
• Molecular Weight: 272.5 g/mol
• IUPAC Name: 3-dodecylsulfanylbutanal
• InChI: InChI=1S/C16H32OS/c1-3-4-5-6-7-8-9-10-11-12-15-18-16(2)13-14-17/h14,16H,3-13,15H2,1-2H3
• InChI Key: YGEJUVMXILWFOT-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCSC(C)CC=O

Description

3-(Dodecylsulfanyl)butanal is a useful research compound. Its molecular formula is C16H32OS and its molecular weight is 272.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

14.02 Grams of crotonaldehyde (0.20 mole) is added dropwise over a 40-minute period at 60° to 65° C. to a solution of 41.2 grams of n-dodecyl mercaptan (0.20 moles) and 0.66 grams of triethylamine after which heating and stirring are continued at 85° C. for 1.5 hours. Analysis of the reaction mixture indicates that the reaction is then substantially complete. The product is isolated as a light yellow liquid by stripping off the volatiles.